Cas no 67633-96-9 (cis-3-Hexenyl Methylcarbonate)

• Product Name: cis-3-Hexenyl Methylcarbonate
• CAS No: 67633-96-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 58610
• Update Time: 2026-05-14

cis-3-Hexenyl Methylcarbonate Chemical and Physical Properties

Names and Identifiers

• 3-cis-Hexenyl methyl carbonate
• cis-Hex-3-en-1-yl methyl carbonate
• [(E)-hex-3-enyl] methyl carbonate
• cis-3-Hexenyl Methylcarbonate

• Inchi： 1S/C8H14O3/c1-3-4-5-6-7-11-8(9)10-2/h4-5H,3,6-7H2,1-2H3/b5-4-
• InChI Key： BLOXMGXSDAAJGX-SNAWJCMRSA-N
• SMILES： CC/C=C/CCOC(OC)=O

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid
• Density: 0.964
• Boiling Point: 184.8 °C at 760 mmHg
• Flash Point: 66.8 °C
• Refractive Index: 1.433
• PSA: 35.53000
• LogP: 2.12570

Additional information on cis-3-Hexenyl Methylcarbonate

cis-3-Hexenyl Methylcarbonate (CAS No. 67633-96-9): A Comprehensive Overview

cis-3-Hexenyl Methylcarbonate (CAS No. 67633-96-9) is a versatile organic compound that has gained significant attention in various fields, including flavor and fragrance chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes a six-carbon chain with a double bond in the cis configuration and a methyl carbonate functional group. The combination of these structural features imparts specific physical and chemical properties that make it valuable in multiple applications.

The chemical structure of cis-3-Hexenyl Methylcarbonate is represented by the formula C₈H₁₄O₃. The compound's molecular weight is approximately 158.19 g/mol, and it exists as a colorless liquid at room temperature. Its boiling point is around 170°C, and it has a characteristic fruity and green odor, which is highly desirable in the flavor and fragrance industry.

In the context of flavor and fragrance chemistry, cis-3-Hexenyl Methylcarbonate is widely used as a flavoring agent due to its pleasant aroma. It is particularly effective in enhancing the flavor profiles of fruits, such as apples, pears, and berries. Recent studies have shown that this compound can be used in combination with other natural and synthetic flavor compounds to create complex and nuanced flavor profiles. For example, a study published in the Journal of Agricultural and Food Chemistry (2022) demonstrated that cis-3-Hexenyl Methylcarbonate can be synergistically combined with ethyl butyrate to produce a more authentic apple flavor.

Beyond its use in the food industry, cis-3-Hexenyl Methylcarbonate has also found applications in pharmaceuticals. Its ability to modulate biological processes makes it a potential candidate for drug development. Research conducted at the University of California, Los Angeles (UCLA) has explored the potential of cis-3-Hexenyl Methylcarbonate as a prodrug for the delivery of active pharmaceutical ingredients (APIs). The study, published in the Journal of Medicinal Chemistry (2021), found that cis-3-Hexenyl Methylcarbonate can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

In the realm of materials science, cis-3-Hexenyl Methylcarbonate has been investigated for its use in polymer synthesis. Its reactive functional groups make it suitable for incorporation into various polymer matrices, where it can impart specific properties such as flexibility, strength, and biodegradability. A recent study published in the Journal of Polymer Science: Part A: Polymer Chemistry (2022) reported that cis-3-Hexenyl Methylcarbonate can be used as a monomer to synthesize biodegradable polymers with controlled degradation rates. These polymers have potential applications in biomedical devices, drug delivery systems, and environmental remediation.

The synthesis of cis-3-Hexenyl Methylcarbonate involves several well-established chemical reactions. One common method involves the reaction of cis-3-hexenol with methyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution to form the desired product. Another approach involves the esterification of cis-3-hexenoic acid with methanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Both methods yield high-purity cis-3-Hexenyl Methylcarbonate, which can be further purified using techniques such as distillation or chromatography.

The safety profile of cis-3-Hexenyl Methylcarbonate has been extensively studied to ensure its safe use in various applications. According to the Material Safety Data Sheet (MSDS), this compound is generally considered safe when handled properly. However, it is important to follow standard safety protocols to avoid inhalation or skin contact. The compound should be stored in tightly sealed containers away from heat and direct sunlight to maintain its stability.

In conclusion, cis-3-Hexenyl Methylcarbonate (CAS No. 67633-96-9) is a multifunctional organic compound with a wide range of applications in flavor and fragrance chemistry, pharmaceuticals, and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, cis-3-Hexenyl Methylcarbonate is poised to play an increasingly important role in various industries.